2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]malononitrile

• IUPAC Name: 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanedinitrile
• InChI: InChI=1S/C9H3ClF3N3/c10-7-1-6(9(11,12)13)4-16-8(7)5(2-14)3-15/h1,4-5H
• InChI Key: VTOFPCYTNQCBJU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)C(C#N)C#N)C(F)(F)F
• Molecular Formula: C9H3ClF3N3
• Molecular Weight: 245.59 g/mol

Description

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]malononitrile is a chemical compound with the empirical formula C8H3ClF3N3. It is a valuable intermediate in organic synthesis, utilized for generating a wide array of heterocyclic compounds.

Synthesis Analysis

The synthesis of 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]malononitrile can be achieved via two main methods. One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]malononitrile is characterized by the presence of a pyridine ring, a trifluoromethyl group, and a malononitrile group. The molecular weight of this compound is 245.59.

Chemical Reactions Analysis

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]malononitrile and its intermediates are important ingredients for the development of many agrochemical and pharmaceutical compounds. It participates in various chemical reactions, including palladium-catalyzed monoalkoxycarbonylation.

Physical And Chemical Properties Analysis

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]malononitrile is a solid at room temperature. It has a molecular weight of 245.59 and a density of 1.417 g/mL at 25 °C.

Mechanism of Action

Target of Action

Similar compounds with a trifluoromethyl group have been reported to exhibit improved drug potency toward enzymes such as reverse transcriptase .

Mode of Action

It’s known that molecules with a -cf3 group attached to a tertiary stereogenic center in a hetero aliphatic ring can enhance drug potency by lowering the pka of the cyclic carbamate through a key hydrogen bonding interaction with the protein .

Biochemical Pathways

Similar compounds have been shown to affect microbial fatty acid synthase (fas), a multidomain enzyme complex .

Pharmacokinetics

A compound with similar structure was reported to have in vitro absorption, distribution, metabolism, and excretion and in vivo pharmacokinetic profiles .

Result of Action

Similar compounds have been reported to exhibit improved drug potency and control effects on certain organisms .

Safety and Hazards

This compound is harmful if swallowed, in contact with skin, or if inhaled. It may cause respiratory irritation. Therefore, it is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this compound.

Future Directions

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]malononitrile and its intermediates have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. Therefore, the demand for 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]malononitrile and its derivatives is expected to increase in the future.